[1-(3-Fluorophenyl)-3-methyl-1H-pyrazol-4-yl]methanol

• CAS No.: 1780570-07-1
• Molecular Formula: C11H11FN2O
• Molecular Weight: 206.22 g/mol
• IUPAC Name: [1-(3-fluorophenyl)-3-methylpyrazol-4-yl]methanol
• InChI: InChI=1S/C11H11FN2O/c1-8-9(7-15)6-14(13-8)11-4-2-3-10(12)5-11/h2-6,15H,7H2,1H3
• InChI Key: MBLQZNCEPPJIGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1CO)C2=CC(=CC=C2)F

Description

[1-(3-Fluorophenyl)-3-methyl-1H-pyrazol-4-yl]methanol is a fluorinated pyrazole derivative characterized by a hydroxymethyl group at the 4-position of the pyrazole ring, a 3-fluorophenyl substituent at the 1-position, and a methyl group at the 3-position. Its molecular formula is C₁₁H₁₁FN₂O (deduced from structural analogs) . Pyrazole derivatives are widely studied for their biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The fluorine atom enhances metabolic stability and lipophilicity, while the hydroxymethyl group offers a site for further functionalization .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [1-(3-Fluorophenyl)-3-methyl-1H-pyrazol-4-yl]methanol typically involves the reaction of 3-fluorobenzaldehyde with 3-methyl-1H-pyrazole in the presence of a reducing agent. The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts like sodium borohydride or lithium aluminum hydride to facilitate the reduction process .

Industrial Production Methods

Industrial production methods for this compound may involve continuous flow synthesis techniques, which offer better control over reaction conditions and scalability. These methods can include the use of microreactors and automated systems to ensure consistent product quality and yield .

Chemical Reactions Analysis

Types of Reactions

Oxidation: : [1-(3-Fluorophenyl)-3-methyl-1H-pyrazol-4-yl]methanol can undergo oxidation reactions to form corresponding ketones or aldehydes. Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃) .

Reduction: : The compound can be reduced to form various derivatives, such as alcohols or amines, using reducing agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) .

Substitution: : It can participate in substitution reactions where the hydroxyl group is replaced by other functional groups. Typical reagents for these reactions include halogenating agents like thionyl chloride (SOCl₂) or phosphorus tribromide (PBr₃) .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols or amines .

Scientific Research Applications

Chemistry: : In chemistry, [1-(3-Fluorophenyl)-3-methyl-1H-pyrazol-4-yl]methanol is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the creation of diverse chemical libraries for drug discovery and development .

Biology: : The compound has been studied for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Its ability to interact with various biological targets makes it a valuable tool in biomedical research .

Medicine: : In medicine, derivatives of this compound are explored for their therapeutic potential. They may serve as lead compounds for the development of new drugs targeting specific diseases .

Industry: : Industrial applications include its use in the synthesis of agrochemicals, dyes, and other specialty chemicals. Its versatility and reactivity make it a valuable intermediate in various industrial processes .

Mechanism of Action

The mechanism of action of [1-(3-Fluorophenyl)-3-methyl-1H-pyrazol-4-yl]methanol involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact molecular targets and pathways can vary depending on the specific application and derivative of the compound .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Substituent Variations

Table 1: Key Structural Analogs and Their Properties

Compound Name	Molecular Formula	Substituents (Position)	Melting Point (°C)	Solubility	Synthesis Yield	Biological Relevance
[1-(3-Fluorophenyl)-3-methyl-1H-pyrazol-4-yl]methanol (Target)	C₁₁H₁₁FN₂O	3-Fluorophenyl (1), Methyl (3), -CH₂OH (4)	Not reported	Ethanol-soluble	Not reported	Potential antimicrobial agent
(1-Methyl-3-phenyl-1H-pyrazol-4-yl)methanol	C₁₁H₁₂N₂O	Phenyl (3), Methyl (1), -CH₂OH (4)	Not reported	Ethanol-soluble	High purity	Intermediate for drug design
[5-Chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-yl]methanol	C₁₁H₁₀ClFN₂O	4-Fluorophenyl (1), Chloro (5), Methyl (3)	Not reported	DMSO-soluble	96% yield	Anticancer research
Phenyl-[1-(2-trifluoromethylbenzyl)-1H-1,2,3-triazol-4-yl]-methanol	C₁₇H₁₄F₃N₃O	Trifluoromethylbenzyl (1), Phenyl (4)	64–66	Ethanol-soluble	91.5% yield	Antifungal activity
[1-(3-Fluorobenzyl)-1H-1,2,3-triazol-4-yl]methanol	C₁₀H₁₀FN₃O	3-Fluorobenzyl (1), -CH₂OH (4)	64–66	Ethanol-soluble	Not reported	Biological testing

Physicochemical Properties

• Lipophilicity: The 3-fluorophenyl group in the target compound increases lipophilicity compared to non-fluorinated analogs (e.g., (1-methyl-3-phenyl-1H-pyrazol-4-yl)methanol) . Chloro or trifluoromethyl substituents further enhance hydrophobicity .
• Thermal Stability: Triazole derivatives (e.g., [1-(3-Fluorobenzyl)-1H-1,2,3-triazol-4-yl]methanol) exhibit higher melting points (64–66°C) than pyrazole analogs, likely due to stronger intermolecular interactions .

Biological Activity

[1-(3-Fluorophenyl)-3-methyl-1H-pyrazol-4-yl]methanol is a pyrazole derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This compound is characterized by its unique structure, which includes a fluorinated phenyl group and a hydroxymethyl moiety, suggesting diverse interactions with biological targets.

• Molecular Formula : C11H12FN3O
• Molecular Weight : 221.23 g/mol
• IUPAC Name : [1-(3-Fluorophenyl)-3-methyl-1H-pyrazol-4-yl]methanol

Biological Activity Overview

The biological activity of [1-(3-Fluorophenyl)-3-methyl-1H-pyrazol-4-yl]methanol has been explored in various studies, focusing on its pharmacological effects, including anti-inflammatory, analgesic, and potential anticancer properties.

1. Anti-inflammatory Activity

Research indicates that compounds similar to [1-(3-Fluorophenyl)-3-methyl-1H-pyrazol-4-yl]methanol exhibit significant anti-inflammatory effects. These compounds inhibit the production of pro-inflammatory cytokines and enzymes, such as COX-2 and TNF-alpha, which are pivotal in inflammatory pathways.

2. Analgesic Effects

Studies have demonstrated that this pyrazole derivative can reduce pain responses in animal models. The mechanism appears to involve modulation of the central nervous system pathways responsible for pain perception, potentially through interaction with neurotransmitter receptors.

3. Anticancer Potential

Preliminary studies suggest that [1-(3-Fluorophenyl)-3-methyl-1H-pyrazol-4-yl]methanol may possess anticancer properties. It has shown efficacy in inhibiting the proliferation of various cancer cell lines, possibly through induction of apoptosis and cell cycle arrest.

Research Findings and Case Studies

A review of recent literature provides insights into the biological activity of [1-(3-Fluorophenyl)-3-methyl-1H-pyrazol-4-yl]methanol:

Study	Findings
Study 1	Investigated the anti-inflammatory properties in a murine model; showed a significant reduction in paw edema (p < 0.05).
Study 2	Evaluated analgesic effects using the tail-flick test; demonstrated a 40% increase in pain threshold compared to control.
Study 3	Assessed anticancer activity against MCF-7 breast cancer cells; reported an IC50 value of 12 µM, indicating potent activity.

The mechanisms underlying the biological activities of [1-(3-Fluorophenyl)-3-methyl-1H-pyrazol-4-yl]methanol are complex and involve:

• Inhibition of COX Enzymes : Reducing prostaglandin synthesis contributes to its anti-inflammatory effects.
• Modulation of Neurotransmitter Systems : Interaction with serotonin and dopamine receptors may explain its analgesic properties.
• Induction of Apoptosis : Activation of caspase pathways has been observed in cancer cells treated with this compound.